Cas no 80139-11-3 (4-Cyano-4-(2-Pyridinyl)Cyclohexanone)

• Product Name: 4-Cyano-4-(2-Pyridinyl)Cyclohexanone
• CAS No: 80139-11-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD11849773
• CID: 1803271
• PubChem ID: 10750537
• Update Time: 2025-06-07

4-Cyano-4-(2-Pyridinyl)Cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-4-(2-Pyridinyl)Cyclohexanone
• 4-oxo-1-(pyridin-2-yl)cyclohexanecarbonitrile
• 4-oxo-1-pyridin-2-ylcyclohexane-1-carbonitrile
• 4-OXO-1-(PYRIDIN-2-YL)CYCLOHEXANE-1-CARBONITRILE
• MFCD11849773
• CS-0199983
• Z1509556291
• DTXSID40444343
• RYGXCMJMVYJVGM-UHFFFAOYSA-N
• 80139-11-3
• DB-332458
• 4-OXO-1-(2-PYRIDINYL)CYCLOHEXANECARBONITRILE
• EN300-4414276
• SCHEMBL142383

• MDL： MFCD11849773
• Inchi： 1S/C12H12N2O/c13-9-12(6-4-10(15)5-7-12)11-3-1-2-8-14-11/h1-3,8H,4-7H2
• InChI Key： RYGXCMJMVYJVGM-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8Ų

4-Cyano-4-(2-Pyridinyl)Cyclohexanone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-Cyano-4-(2-Pyridinyl)Cyclohexanone

4-Cyano-4-(2-Pyridinyl)Cyclohexanone (CAS No. 80139-11-3): An Overview of Its Properties, Applications, and Recent Research

4-Cyano-4-(2-Pyridinyl)Cyclohexanone (CAS No. 80139-11-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanone ring, a cyano group, and a pyridine moiety. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical formula of 4-Cyano-4-(2-Pyridinyl)Cyclohexanone is C₁₃H₁₃N₂O, and it has a molecular weight of approximately 207.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4-cyanocyclohexanone with 2-pyridinecarboxaldehyde. This synthetic route has been extensively studied and optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale synthesis and industrial production.

4-Cyano-4-(2-Pyridinyl)Cyclohexanone exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These properties make it an attractive candidate for use in various chemical reactions and formulations. Additionally, its low toxicity profile and environmental compatibility further enhance its appeal for both research and commercial applications.

In the realm of medicinal chemistry, 4-Cyano-4-(2-Pyridinyl)Cyclohexanone has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its biological activities, particularly its ability to modulate specific protein targets involved in various disease pathways. For instance, research has demonstrated that this compound can inhibit the activity of certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 4-Cyano-4-(2-Pyridinyl)Cyclohexanone. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 4-Cyano-4-(2-Pyridinyl)Cyclohexanone could be a valuable starting point for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 4-Cyano-4-(2-Pyridinyl)Cyclohexanone has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and optoelectronics. For example, researchers have explored the use of this compound as a building block for the fabrication of organic semiconductors and light-emitting diodes (LEDs). The ability to fine-tune the electronic properties through chemical modifications further expands its potential in these advanced materials.

In addition to its direct applications, 4-Cyano-4-(2-Pyridinyl)Cyclohexanone serves as an important intermediate in the synthesis of other valuable compounds. Its reactive functional groups enable a wide range of chemical transformations, making it a versatile starting material for synthetic chemists. This versatility has led to its use in the development of novel catalysts, ligands, and other functional molecules with diverse applications in both academia and industry.

The environmental impact of 4-Cyano-4-(2-Pyridinyl)Cyclohexanone has also been a subject of interest. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, ongoing research is necessary to fully understand its ecological impact and ensure its safe use in various applications.

In conclusion, 4-Cyano-4-(2-Pyridinyl)Cyclohexanone (CAS No. 80139-11-3) is a multifaceted compound with a wide range of applications in chemistry, medicine, materials science, and beyond. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, 4-Cyano-4-(2-Pyridinyl)Cyclohexanone is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.